Cas no 949113-49-9 (Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;carbon monoxide;ruthenium(2+))

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;carbon monoxide;ruthenium(2+) structure
949113-49-9 structure
Product Name:Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;carbon monoxide;ruthenium(2+)
CAS No:949113-49-9
MF:C22H42N4O2Ru
MW:495.664485454559
MDL:MFCD31707624
CID:4728799
PubChem ID:131698367
Update Time:2024-10-25

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;carbon monoxide;ruthenium(2+) Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;carbon monoxide;ruthenium(2+)
    • Bis(N,N-di-t-butylacetamidinato)ruthenium(II) dicarbonyl
    • MFCD31707624
    • 949113-49-9
    • Bis(N,N'-di-t-butylacetamidinato)ruthenium(II) dicarbonyl, 98% (99.99%-Ru)
    • MDL: MFCD31707624
    • Inchi: 1S/2C10H21N2.2CO.Ru/c2*1-8(11-9(2,3)4)12-10(5,6)7;2*1-2;/h2*1-7H3;;;/q2*-1;;;+2
    • InChI Key: QOTPFYAVSNZFFL-UHFFFAOYSA-N
    • SMILES: [Ru+2].[O+]#[C-].[O+]#[C-].[N-](C(C)(C)C)/C(/C)=N/C(C)(C)C.[N-](C(C)(C)C)/C(/C)=N/C(C)(C)C

Computed Properties

  • Exact Mass: 496.235117g/mol
  • Monoisotopic Mass: 496.235117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 441
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7

Tert-butyl-(N-tert-butyl-C-methylcarbonimidoyl)azanide;carbon monoxide;ruthenium(2+) Pricemore >>

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